Arachidonic acid-alkyne

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h1,6-7,9-10,12-13,15-16H,3-5,8,11,14,17-19H2,(H,21,22)/b7-6-,10-9-,13-12-,16-15-
• InChIKey: DTSYXKMUESYRSH-DOFZRALJSA-N

Arachidonic Acid-Alkyne: A Defined Click-Chemistry Probe

Arachidonic acid-alkyne (AA-alk, also referred to as 19-alkyne arachidonic acid or ω-alkynyl arachidonic acid; CAS: 1219038-32-0) is a chemically modified lipid containing an ω-terminal alkyne group . It serves as a clickable surrogate for the endogenous polyunsaturated fatty acid arachidonic acid (AA, 20:4, ω-6) [1]. The terminal alkyne moiety enables highly specific copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with azide-containing fluorescent dyes or biotin tags , facilitating the visualization, enrichment, and tracking of AA metabolism and its incorporation into complex lipids or protein adducts [2].

Defined ω-alkyne click-chemistry probe retaining native AA skeleton and double-bond geometry.

Enables CuAAC-based covalent tagging of fluorophores or enrichment resins for lipidomics.

Supports metabolic tracing via COX and 5S-LOX pathways with reported phospholipid integration fidelity.

• [1] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source
• [2] Windsor K, Genaro-Mattos TC, Kim HY, et al. Probing lipid-protein adduction with alkynyl surrogates: application to Smith-Lemli-Opitz syndrome. J Lipid Res. 2013;54(10):2842-2850. View Source

Why Generic Alkyne Fatty Acid Probes Cannot Substitute

Native arachidonic acid (AA) lacks an intrinsic handle for bioorthogonal labeling, requiring labor-intensive and often disruptive chemical modifications for tracking studies. Conversely, while radiolabeled AA (e.g., ³H-AA or ¹⁴C-AA) enables tracking, it poses significant safety hazards and fails to provide the molecular resolution offered by click chemistry for isolating and identifying specific adducted proteins [1]. Other alkyne-modified polyunsaturated fatty acid (PUFA) surrogates, such as ω-alkynyl linoleic acid, demonstrate different enzymatic oxidation kinetics and protein adduction propensities, meaning they cannot directly replicate the biological fate of AA [2]. Direct substitution with unmodified AA or structurally distinct PUFA probes is therefore impossible for applications requiring specific, quantifiable enrichment of AA-derived metabolites or AA-protein covalent adducts [3].

Intended Probe

AA-alkyne is oxidized by COX-1/COX-2; ω-alkynyl linoleic acid shows no COX oxidation — pathway-specific probe selection is required.

Generic Risk

ω-Alkynyl linoleic acid cannot substitute for COX-dependent prostaglandin studies; metabolic fate diverges fundamentally.

Intended Probe

AA-alkyne acts as a metabolic tracer; phospholipid remodeling mimics native AA.

Generic Risk

17-Octadecynoic acid is an irreversible CYP450 suicide inhibitor, not a tracer — selecting a generic “alkyne fatty acid” may invalidate experimental objectives.

Intended Probe

AA-alkyne inactivates platelet-type 12S-LOX, preventing steady-state kinetic use for that isoform.

Generic Risk

Assuming all alkyne fatty acids are benign tracers may overlook mechanism-based inactivation — requires pathway-specific verification.

• [1] Beavers WN. ω-Alkynyl Fatty Acids: Surrogates to Study Protein Adduction by Endogenously Generated Lipid Electrophiles. Dissertation. Vanderbilt University; 2015. View Source
• [2] Beavers WN, Serwa R, Shimozu Y, et al. ω-Alkynyl lipid surrogates for polyunsaturated fatty acids: free radical and enzymatic oxidations. J Am Chem Soc. 2014;136(33):11529-11539. View Source
• [3] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source

Quantitative Differentiation from Native AA and Other Alkyne Probes

COX-1/COX-2 Activity: AA-Alkyne vs. ω-Alkynyl Linoleic Acid

In Jurkat cells, the cellular uptake of 19-alkyne arachidonic acid (AA-alk) is reduced to approximately 50% of that of native arachidonic acid (AA) over a 1-hour incubation period. However, a significantly greater proportion of the incorporated AA-alk is elongated to 22:4 (adrenic acid-alkyne) compared to native AA [1].

COX-1/COX-2 oxidation

Head-to-head

AA-alkyne efficiently oxidized; ω-alkynyl linoleic acid no detectable oxidation

Categorical functional difference; only AA-alkyne supports COX pathway tracking.

Recombinant COX-1/COX-2 in vitro assays

Evidence Dimension	Cellular Uptake (Incorporation Rate) and Elongation
Target Compound Data	Uptake: ~0.5-fold relative to AA. Elongation: Significantly higher proportion of 22:4 species.
Comparator Or Baseline	Arachidonic Acid (AA) uptake set as 1.0-fold baseline.
Quantified Difference	AA uptake is 2-fold greater than AA-alk uptake.
Conditions	Jurkat T-lymphocyte cell line, 1-hour incubation.

Why This Matters

Quantifies the necessity for dose adjustment in exogenous supplementation experiments to achieve comparable intracellular AA-alk pools for click labeling.

• [1] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source

Platelet 12S-LOX Inactivation by AA-Alkyne

Stimulation of human platelets in the presence of exogenous AA-alk leads to a significant reduction in the synthesis of both 12-lipoxygenase (12-LOX) and cyclooxygenase (COX) products compared to stimulation with native AA [1].

12S-LOX inactivation

Head-to-head

Near-complete enzyme inactivation after metabolism; native AA maintains activity

Precludes use as benign tracer for 12S-LOX; enables mechanism-based inactivation studies.

Recombinant platelet-type 12S-LOX assay

Evidence Dimension	Enzymatic Oxidation Product Yield
Target Compound Data	Significantly reduced 12-LOX and COX product synthesis.
Comparator Or Baseline	Arachidonic Acid (AA) stimulated baseline product levels.
Quantified Difference	Statistically significant decrease (exact % not provided).
Conditions	Human platelets stimulated with exogenous fatty acids.

Why This Matters

Crucial for accurate interpretation of data in thrombosis and inflammation models; AA-alk is not a 1:1 metabolic substitute for quantifying eicosanoid flux.

• [1] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source

Cellular Uptake and Elongation to 22:4

The click chemistry-derived metabolite leukotriene B4-alkyne (LTB4-alk) is 12-fold less potent at stimulating neutrophil migration compared to native leukotriene B4 (LTB4). This is directly attributed to weaker agonist activity at the leukotriene B4 receptor 1 (BLT1) [1].

Cellular uptake

Head-to-head

2‑fold lower uptake vs. native AA; elongation to 22:4 significantly enhanced

Phospholipid integration fidelity identical; uptake efficiency must be accounted for in labeling designs.

Jurkat T-cell, GC-FAME analysis

Evidence Dimension	Potency (EC50 / Agonist Activity)
Target Compound Data	12-fold less potent.
Comparator Or Baseline	Native Leukotriene B4 (LTB4) set as baseline potency.
Quantified Difference	12-fold reduction in potency.
Conditions	In vitro neutrophil migration assay.

Why This Matters

Essential knowledge for functional studies; AA-alk-derived metabolites possess altered bioactivity, making the probe suitable for tracking but not for phenocopying endogenous signaling strength.

• [1] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source

LTB4 Analog Agonist Potency

While COX-1 and COX-2 enzymes efficiently oxidize ω-alkynyl arachidonic acid, the primary product profile deviates from that of native AA. Alkynyl arachidonic acid oxidation yields alkynyl 11-hydroxy-eicosatetraenoic acid and alkynyl 11-hydroxy-8,9-epoxy-eicosatrienoic acid instead of the expected alkynyl prostaglandins, indicating reduced cyclization efficiency [1].

LTB4-alkyne potency

Head-to-head

12‑fold reduced potency vs. native LTB4

Attenuated BLT1 agonist activity — metabolite functional readouts may not directly reflect metabolic flux.

Human neutrophil chemotaxis assay

Evidence Dimension	Enzymatic Product Profile and Cyclization Efficiency
Target Compound Data	Major products: alkynyl 11-HETE and alkynyl 11-hydroxy-8,9-EET.
Comparator Or Baseline	Arachidonic Acid (AA): Major products include prostaglandins.
Quantified Difference	Qualitative shift in product distribution; reduced endoperoxide cyclization.
Conditions	Purified COX-1 and COX-2 enzyme assays.

Why This Matters

Demonstrates that the ω-alkyne group causes a conformational shift in the enzyme active site, altering reaction outcome. This limits its use for precise tracking of COX-derived prostaglandin formation.

• [1] Beavers WN, Serwa R, Shimozu Y, et al. ω-Alkynyl lipid surrogates for polyunsaturated fatty acids: free radical and enzymatic oxidations. J Am Chem Soc. 2014;136(33):11529-11539. View Source

Mechanistic Divergence from 17-Octadecynoic Acid

In Neuro2a cells, the relative amount of covalent protein adduction by alkynyl lipid surrogates follows the order: alkynyl-7-DHC >> alkynyl-arachidonic acid > alkynyl-linoleic acid >> alkynyl-cholesterol. This trend aligns with the known rates of lipid peroxidation for each parent lipid [1].

17-ODYA divergence

Cross-study

AA-alkyne: metabolic tracer; 17-ODYA: irreversible CYP450 ω-hydroxylase suicide inhibitor

Functional class difference prevents direct substitution; procurement must match experimental objective.

Cross-study functional comparison

Evidence Dimension	Relative Protein Adduction Level
Target Compound Data	Intermediate adduction level (higher than alkynyl-linoleic acid, lower than alkynyl-7-DHC).
Comparator Or Baseline	Alkynyl-7-DHC (highest adduction) and alkynyl-linoleic acid (lower adduction).
Quantified Difference	Qualitative rank order: alkynyl-7-DHC >> alkynyl-AA > alkynyl-LA.
Conditions	Neuro2a cell culture, detection via click biotinylation and streptavidin Western blot.

Why This Matters

Validates the use of AA-alk in comparative studies of lipid electrophile generation and protein damage, providing a context-dependent benchmark against other common alkynyl fatty acid probes.

• [1] Windsor K, Genaro-Mattos TC, Kim HY, et al. Probing lipid-protein adduction with alkynyl surrogates: application to Smith-Lemli-Opitz syndrome. J Lipid Res. 2013;54(10):2842-2850. View Source

Lipoxygenase Oxidation Rate Kinetics

Arachidonic acid-alkyne (AA-alkyne) can be visualized at the subcellular level following metabolic incorporation. In HT-1080 fibrosarcoma cells, treatment with 20 μM AA-alkyne followed by copper-catalyzed click reaction with azide-fluor 488 (AA-488) revealed clear localization of the probe, primarily at the plasma membrane, as confirmed by co-staining with cadherin immunofluorescence [1].

LOX oxidation rates

Cross-study

12R-LOX: 62±9%; eLOX3: 43±1%; SDR9C7: 91±1% of native linoleic acid rates (ω-alkynyl LA)

Enzyme-specific rate modifications guide probe selection; AA-alkyne and LA-alkyne show distinct kinetic profiles.

Recombinant enzyme assays; not directly co-quantified

Evidence Dimension	Spatial Resolution / Localization Capability
Target Compound Data	Specific plasma membrane localization visualized via confocal microscopy.
Comparator Or Baseline	Native AA: No intrinsic fluorescence or handle for specific tagging.
Quantified Difference	Enables visualization; native AA does not.
Conditions	HT-1080 cells, 20 μM AA-alkyne, click reaction with azide-fluor 488.

Why This Matters

Provides procurement justification for studies requiring spatial tracking of AA pools within cells (e.g., ferroptosis, lipid trafficking), an application impossible with unlabeled AA.

• [1] Magtanong L, Ko PJ, To M, et al. Exogenous Monounsaturated Fatty Acids Promote a Ferroptosis-Resistant Cell State. Cell Chem Biol. 2019;26(3):420-432.e9. (Figure 4). View Source

Validated Application Scenarios

Tracking COX-Dependent Prostaglandin Synthesis

Leveraging the intermediate protein adduction propensity of AA-alkyne relative to other alkynyl lipids (e.g., 7-DHC-alkyne and LA-alkyne) [1], this probe is specifically suited for isolating and identifying the subset of proteins covalently modified by lipid-derived electrophiles generated from arachidonic acid peroxidation. The clickable alkyne handle enables streptavidin-based enrichment of AA-protein adducts from complex lysates for subsequent proteomic analysis [2]. This application is validated in models of Smith-Lemli-Opitz syndrome and inflammatory responses where differential adduction patterns are key readouts [3].

Investigating Lipoxygenase Pathways

For tracking the CoA-independent transacylation (Lands' cycle) and subcellular trafficking of arachidonic acid-containing phospholipids, AA-alkyne is uniquely valuable. The evidence confirms that AA-alkyne incorporation into and remodeling between major phospholipid classes (PC, PE, PI) is identical to native AA [4]. Furthermore, its successful use in fluorescence microscopy after click conjugation to azide-fluorophores allows direct visualization of AA localization at the plasma membrane [5]. This enables procurement for studies requiring both biochemical equivalence in esterification and spatial resolution, which is unattainable with radiolabeled or unlabeled AA.

Phospholipid Remodeling and Membrane Incorporation

Arachidonic acid-alkyne is the appropriate choice for researchers requiring a clickable AA probe for tracking elongation (to 22:4-alkyne) [4] and non-enzymatic autoxidation pathways [6], provided that the study design explicitly accounts for its established limitations. Procurement is justified for studies that must measure AA uptake and remodeling, but need to avoid the confounding effects of altered COX/LOX product profiles [7] and the reduced potency of its LTB4 metabolite [4]. The compound enables the use of click chemistry for enrichment and detection in contexts where precise eicosanoid quantification is not the primary experimental endpoint.

Identifying Lipid Electrophile Protein Adducts

AA-alkyne serves as a targeted imaging agent for studying the spatial distribution of polyunsaturated fatty acids in lipid droplets and during ferroptotic cell death. Its successful application in HT-1080 cells demonstrates its utility in visualizing plasma membrane AA pools [5]. By enabling the specific tagging of AA with a choice of fluorescent dyes via click chemistry, it allows researchers to bypass the use of non-specific lipophilic dyes and directly interrogate the localization of this specific fatty acid species under varying metabolic and stress conditions.

Application

Selection Property

Validation Focus

Tracking COX-dependent prostaglandin synthesis

COX pathway click-chemistry handle

COX-1/COX-2 oxidation confirmation; not supported by ω-alkynyl linoleic acid

Investigating lipoxygenase pathways

Lipoxygenase isoform reactivity profile

5S-LOX compatibility; platelet 12S-LOX inactivation risk; rate normalization

Phospholipid remodeling and membrane incorporation

CoA-independent transacylase recognition fidelity

Uptake efficiency (2‑fold lower); elongation to 22:4; equivalent class integration

Identifying lipid electrophile protein adducts

ω-Alkyne enrichment for MS identification

12/15-LOX-generated electrophile adduct profiling in macrophage models

• [1] Windsor K, Genaro-Mattos TC, Kim HY, et al. Probing lipid-protein adduction with alkynyl surrogates: application to Smith-Lemli-Opitz syndrome. J Lipid Res. 2013;54(10):2842-2850. View Source
• [2] Beavers WN. ω-Alkynyl Fatty Acids: Surrogates to Study Protein Adduction by Endogenously Generated Lipid Electrophiles. Dissertation. Vanderbilt University; 2015. View Source
• [3] Beavers WN, Serwa R, Shimozu Y, et al. ω-Alkynyl lipid surrogates for polyunsaturated fatty acids: free radical and enzymatic oxidations. J Am Chem Soc. 2014;136(33):11529-11539. View Source
• [4] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source
• [5] Magtanong L, Ko PJ, To M, et al. Exogenous Monounsaturated Fatty Acids Promote a Ferroptosis-Resistant Cell State. Cell Chem Biol. 2019;26(3):420-432.e9. (Figure 4). View Source
• [6] Beavers WN, Serwa R, Shimozu Y, et al. ω-Alkynyl lipid surrogates for polyunsaturated fatty acids: free radical and enzymatic oxidations. J Am Chem Soc. 2014;136(33):11529-11539. View Source
• [7] Robichaud PP, Poirier SJ, Boudreau LH, et al. On the cellular metabolism of the click chemistry probe 19-alkyne arachidonic acid. J Lipid Res. 2016;57(10):1821-1830. View Source